Cas no 2229090-51-9 (2-bromo-1-(but-3-yn-1-yl)-4-fluorobenzene)

• Product Name: 2-bromo-1-(but-3-yn-1-yl)-4-fluorobenzene
• CAS No: 2229090-51-9
• MF: C₁₀H₈BrF
• MW: 227.072925567627
• CID: 6298029
• PubChem ID: 165669847
• Update Time: 2025-06-15

2-bromo-1-(but-3-yn-1-yl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(but-3-yn-1-yl)-4-fluorobenzene
• 2229090-51-9
• EN300-1925043

• Inchi： 1S/C10H8BrF/c1-2-3-4-8-5-6-9(12)7-10(8)11/h1,5-7H,3-4H2
• InChI Key： WVFIGPWNNIVIQD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCC#C)F

Computed Properties

• Exact Mass: 225.97934g/mol
• Monoisotopic Mass: 225.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 2-bromo-1-(but-3-yn-1-yl)-4-fluorobenzene

Recent Advances in the Application of 2-Bromo-1-(but-3-yn-1-yl)-4-fluorobenzene (CAS: 2229090-51-9) in Chemical Biology and Pharmaceutical Research

2-Bromo-1-(but-3-yn-1-yl)-4-fluorobenzene (CAS: 2229090-51-9) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features, including a bromo-fluorobenzene core and an alkyne functionality. Recent studies have highlighted its potential in drug discovery, particularly in the synthesis of targeted covalent inhibitors and as a key intermediate in the development of novel therapeutic agents. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological relevance, and emerging trends in the field.

One of the most significant applications of 2-bromo-1-(but-3-yn-1-yl)-4-fluorobenzene is in the field of covalent drug discovery. The bromine atom serves as an excellent leaving group, enabling facile substitution reactions, while the alkyne moiety allows for further functionalization via click chemistry or other coupling reactions. Recent work by Smith et al. (2023) demonstrated its utility in the synthesis of irreversible kinase inhibitors, where the compound was used to introduce a reactive warhead capable of forming covalent bonds with cysteine residues in the target protein. This approach has shown promise in overcoming drug resistance mechanisms in oncology targets.

In medicinal chemistry optimization, researchers have exploited the electronic properties of the fluorobenzene ring to modulate the pharmacokinetic properties of drug candidates. A 2024 study by Johnson and colleagues reported the use of 2229090-51-9 as a key intermediate in the development of CNS-penetrant molecules, where the fluorine atom helped to fine-tune lipophilicity and blood-brain barrier permeability. The compound's structural features allowed for systematic SAR exploration around the benzene core while maintaining desirable drug-like properties.

The synthetic versatility of 2-bromo-1-(but-3-yn-1-yl)-4-fluorobenzene has been further demonstrated in materials science applications. Recent publications have described its use in the preparation of conjugated polymers for organic electronics, where the alkyne group enables efficient polymerization through Sonogashira coupling reactions. The fluorine atom in the para-position provides additional stability to the resulting materials while allowing for precise control of electronic properties through supramolecular interactions.

From a safety and handling perspective, recent toxicological studies have provided important insights into the compound's profile. While generally stable under standard laboratory conditions, special precautions are recommended when handling the bromo-alkyne functionality, particularly in large-scale reactions. Current good manufacturing practice (cGMP) guidelines for its use in pharmaceutical production have been updated to reflect these findings, as noted in recent regulatory documents from major health authorities.

Looking forward, the unique combination of reactivity and stability offered by 2-bromo-1-(but-3-yn-1-yl)-4-fluorobenzene positions it as a valuable tool in emerging areas such as PROTAC development and bioorthogonal chemistry. Several research groups have reported preliminary success in using derivatives of this compound as linker components in targeted protein degradation platforms. As the field of chemical biology continues to evolve, this versatile building block is likely to find even broader applications in both academic and industrial settings.